Cas no 1445-55-2 (Ethyl 3-hydroxypyridazine-4-carboxylate)

Ethyl 3-hydroxypyridazine-4-carboxylate is a versatile heterocyclic compound with applications in pharmaceutical and agrochemical research. Its pyridazine core, functionalized with a hydroxyl group and an ester moiety, makes it a valuable intermediate for synthesizing bioactive molecules. The compound exhibits favorable reactivity, enabling further derivatization through nucleophilic substitution or condensation reactions. Its ester group enhances solubility in organic solvents, facilitating purification and handling. The presence of both hydroxyl and carboxylate functionalities allows for selective modifications, making it useful in developing pharmacophores or ligands. This compound is particularly relevant in medicinal chemistry for designing enzyme inhibitors or heterocyclic scaffolds. Proper storage under inert conditions ensures stability and longevity.
Ethyl 3-hydroxypyridazine-4-carboxylate structure
1445-55-2 structure
Product Name:Ethyl 3-hydroxypyridazine-4-carboxylate
CAS No:1445-55-2
MF:C7H8N2O3
MW:168.15002155304
MDL:MFCD12828686
CID:1027612
PubChem ID:12376255
Update Time:2025-09-26

Ethyl 3-hydroxypyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-Oxo-2,3-dihydropyridazine-4-carboxylic acid ethyl ester
    • ethyl 3-hydroxypyridazine-4-carboxylate
    • ethyl 6-oxo-1H-pyridazine-5-carboxylate
    • 4-Pyridazinecarboxylic acid, 2,3-dihydro-3-oxo-, ethyl ester
    • ETHYL 3-OXO-2,3-DIHYDROPYRIDAZINE-4-CARBOXYLATE
    • IIAVVOGGKSJORS-UHFFFAOYSA-N
    • 4-ethoxycarbonylpyridazin-3(2h)-one
    • 7126AA
    • Ethyl3-Hydroxypyridazine-4-carboxylate
    • TRA0087266
    • FCH1191806
    • SY006111
    • AX8174070
    • AB1000681
    • ST24030567
    • CS-0
    • MFCD12828686
    • 3-Oxo-2,3-dihydro-pyridazine-4-carboxylic acid ethyl ester
    • ethyl 2,3-dihydro-3-oxopyridazine-4-carboxylate
    • AMY36371
    • DB-029748
    • AKOS028108848
    • Ethyl 3-oxo-2,3-dihydro-4-pyridazinecarboxylate
    • SCHEMBL1623326
    • A884795
    • DTXSID20495116
    • AKOS015904113
    • 1445-55-2
    • BAA44555
    • CS-11123
    • CS-0061571
    • Ethyl 3-hydroxypyridazine-4-carboxylate
    • MDL： MFCD12828686
    • Inchi： 1S/C7H8N2O3/c1-2-12-7(11)5-3-4-8-9-6(5)10/h3-4H,2H2,1H3,(H,9,10)
    • InChI Key： IIAVVOGGKSJORS-UHFFFAOYSA-N
    • SMILES： O(C(C1=CC=NNC1=O)=O)CC

Computed Properties

  • Exact Mass: 168.05300
  • Monoisotopic Mass: 168.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.8
  • XLogP3: -0.3

Experimental Properties

  • Flash Point: 148.438℃
  • PSA: 72.05000
  • LogP: -0.05340

Ethyl 3-hydroxypyridazine-4-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 3-hydroxypyridazine-4-carboxylate Pricemore >>

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Ethyl 3-hydroxypyridazine-4-carboxylate Production Method

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